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Compound of Interest

Compound Name: Metethoheptazine hydrochloride
CAS No.: 1089-55-0
Cat. No.: B12777959

Get Quote

Executive Summary & Mechanism

Metethoheptazine (Wy-535) is a synthetic analgesic of the phenazepine class, structurally
related to ethoheptazine and pethidine (meperidine). Historically developed in the 1960s as a
"non-narcotic” analgesic candidate, it exhibits opioid-like activity with a potency profile reported
to be greater than pethidine but with a distinct side-effect profile.

e Mechanism of Action: Mu-opioid receptor (MOR) agonist. It modulates nociception via central
pathways but historically demonstrated reduced addiction liability compared to morphine in
primate models.

o Research Utility: Used in comparative nociception studies, opioid structure-activity
relationship (SAR) analysis, and "scaffold hopping" for novel analgesic development.

o Regulatory Status: While not listed as a Schedule I/ll substance in the US Controlled
Substances Act (unlike its analogs), researchers must verify local institutional and regional
regulations before handling.
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Physicochemical Properties & Formulation Strategy

Successful in vivo delivery requires precise formulation. Metethoheptazine is supplied as a
hydrochloride salt, rendering it hydrophilic.

Property Specification

) Ethyl hexahydro-1,3-dimethyl-4-phenylazepine-
Chemical Name
4-carboxylate HCI

311.85 g/mol (HCl salt) / 275.39 g/mol (Free

Molecular Weight
base)
B Soluble in Water, Saline (0.9% NaCl), and PBS.
Solubility
[1]
Appearance White to off-white crystalline solid.
Stable in solid state. Aqueous solutions should
Stability be prepared fresh daily to prevent hydrolysis of

the ester moiety.

Formulation Protocol (Standard Vehicle)

Vehicle: 0.9% Sterile Saline (NaCl) Target Concentration: 1.0 mg/mL (Rat) or 2.0 mg/mL
(Mouse)

Step-by-Step Preparation:

Weighing: Accurately weigh 10.0 mg of Metethoheptazine HCI.
» Dissolution: Add 10.0 mL of sterile 0.9% saline.

» Vortex: Vortex for 30—60 seconds until completely dissolved. The solution should be clear
and colorless.

« Filtration (Sterilization): Pass the solution through a 0.22 um PES syringe filter into a sterile
amber vial.

o Storage: Keep on ice during the experiment. Discard unused portion after 24 hours.
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Dosage Calculation & Experimental Design
Potency Benchmarking

Historical pharmacological data indicates Metethoheptazine is more potent than pethidine
(meperidine) but less potent than morphine.

» Pethidine Effective Dose (Rat): 10—-20 mg/kg.
e Morphine Effective Dose (Rat): 2-5 mg/kg.

o Target Metethoheptazine Dose:1-10 mg/kg.

Recommended Dosage Ranges

. Starting Dose Effective Toxicity Limit
Species Route ] .
(Low) Range (Mid) (High)
Mouse IP/SC 2 mg/k 5—15 mg/k 40 mg/k
m —15m >40 m
(C57BL/6) 9re 9re 9
Rat (Sprague-
IP/SC 1 mg/kg 2 —-10 mg/kg > 25 mg/kg

Dawley)

*Note: LD50 values are not well-established in modern literature; "High" represents a ceiling for
initial dose-ranging studies to avoid respiratory depression.

Calculation Formulas

To ensure reproducibility, use the Volume of Administration method based on body weight.
Formula 1: Individual Dose (mg)

Formula 2: Injection Volume (mL)

Standard Injection Volumes:

e Mice: 10 mL/kg (e.g., 0.2 mL for a 20g mouse).

e Rats: 1-2 mL/kg (e.g., 0.2-0.4 mL for a 200g rat).
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ick Ref : ble ( . mL)

. . Target Dose: 2 Target Dose: 5 Target Dose: 10
Subject Weight (g)
mg/kg mg/kg mg/kg

Mouse (20g9) 0.04 mL 0.10 mL 0.20 mL
Mouse (259) 0.05 mL 0.125 mL 0.25 mL
Mouse (30g9) 0.06 mL 0.15 mL 0.30 mL
Rat (2009g) 0.40 mL 1.00 mL 2.00 mL
Rat (250g9) 0.50 mL 1.25mL 2.50 mL

Experimental Workflow & Visualization

The following diagram illustrates the logical flow for a standard antinociceptive assay (e.g., Hot
Plate or Tail Flick) using Metethoheptazine.
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Figure 1: Experimental workflow for in vivo assessment of Metethoheptazine analgesia.

Safety & Handling Protocol

Although Metethoheptazine is not a Schedule I/1l drug in many jurisdictions, it acts on opioid
receptors. Treat it with Biosafety Level 2 (BSL-2) precautions.

e PPE: Nitrile gloves, lab coat, and safety glasses are mandatory.

o Respiratory Depression: High doses (>20 mg/kg) may cause respiratory depression. Have
Naloxone (1 mg/kg) available as a reversal agent.
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» Waste Disposal: Dispose of all sharps and drug residues in accordance with hazardous
chemical waste regulations (not general biological waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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